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Compound of Interest

Compound Name: Nortracheloside

Cat. No.: B591393 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Nortracheloside, tailored for research scientists and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and minimize

exposure risk.

Hazard Identification and Safety Data Summary
Nortracheloside is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects[1]. It is imperative to handle this compound with care to avoid personal injury and

environmental contamination. While there are no established occupational exposure limit

values, adherence to the safety protocols outlined below is mandatory[1].
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Identifier Value Source

CAS Number 33464-78-7 [1]

Molecular Formula C26H32O12 [1]

Molecular Weight 536.53 [1]

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage Conditions

Store powder at -20°C. Store

in solvent at -80°C. Keep

container tightly sealed in a

cool, well-ventilated area away

from direct sunlight and

ignition sources.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following equipment must be worn at all times when handling Nortracheloside[1]:

Eye Protection: Safety goggles with side-shields are required to protect against splashes.

Hand Protection: Chemical-resistant protective gloves (e.g., nitrile) are mandatory. Always

inspect gloves for integrity before use and change them immediately if contact with the

compound is suspected.

Body Protection: An impervious laboratory coat or clothing is necessary to prevent skin

contact. Long sleeves with tight-fitting cuffs are recommended.
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Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust and aerosol formation. Work should be conducted in an area with

appropriate exhaust ventilation, such as a chemical fume hood[1].

Operational and Disposal Plans
Adherence to standardized operational and disposal procedures is critical for safety and

regulatory compliance.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure that a safety shower and an eye wash station are

accessible[1]. The work area, particularly within the chemical fume hood, should be clean

and uncluttered.

Weighing and Reconstitution: When handling the powdered form, conduct all weighing and

reconstitution activities within a chemical fume hood to prevent inhalation of dust. Avoid the

formation of dust and aerosols[1].

During Use: Do not eat, drink, or smoke in the designated handling area[1]. Wash hands

thoroughly after handling the compound, even if gloves were worn.

Storage: After use, ensure the container is tightly sealed and stored at the recommended

temperature (-20°C for powder or -80°C in solvent) in a well-ventilated area[1].

Accidental Release Measures
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, absorb the solution with a finely-powdered, liquid-binding

material such as diatomite or universal binders. For solid spills, carefully sweep or vacuum

the material, avoiding dust generation.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.
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Disposal: Collect all contaminated materials in a sealed container for disposal as hazardous

waste[1].

Disposal Plan
All waste containing Nortracheloside must be treated as hazardous waste.

Containerization: Place all contaminated materials, including empty containers, used PPE,

and spill cleanup materials, into a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the contents and the container at an approved waste

disposal plant in accordance with all applicable federal, state, and local regulations[1]. Do

not allow the product to enter drains, water courses, or the soil[1].

Experimental Workflow Visualization
The following diagram illustrates the standard operational workflow for safely handling

Nortracheloside in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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